Cas no 74801-06-2 (Benzyl 2,3-Di-O-benzyl-β-D-galactopyranoside)

• Product Name: Benzyl 2,3-Di-O-benzyl-β-D-galactopyranoside
• CAS No: 74801-06-2
• MF: C₂₇H₃₀O₆
• MW: 450.523508548737
• CID: 557152
• PubChem ID: 11339901
• Update Time: 2025-05-20

Benzyl 2,3-Di-O-benzyl-β-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• Benzyl 2,3-Di-O-benzyl-β-D-galactopyranoside
• (3S,4S,6R)-2-(hydroxymethyl)-4,5,6-tris(phenylmethoxy)oxan-3-ol
• 1,2,3-Tri-O-benzyl-b-D-galactopyranoside
• b-D-Galactopyranoside,phenylmethyl 2,3-bis-O-(phenylmethyl)-
• BENZYL 2,3-DI-O-BENZYL-B-D-GALACTOPYRANOSIDE
• A-D-galactopyranoside
• Benzyl 2,3-Di-O-benzyl-
• Phenylmethyl 2,3-Bis-O-(phenylmethyl)-
• (2R,3S,4S,5R,6R)-4,5,6-TRIS(BENZYLOXY)-2-(HYDROXYMETHYL)OXAN-3-OL
• Benzyl 2,3-Di-O-benzyl- beta -D-galactopyranoside
• BENZYL 2,3-DI-O-BENZYL-BETA-D-GALACTOPYRANOSIDE
• Phenylmethyl 2,3-Bis-O-(phenylmethyl)-beta-D-galactopyranoside
• Benzyl 2,3-Di-O-benzyl-?-D-galactopyranoside
• 74801-06-2
• W-203713
• (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-4,5,6-tris(phenylmethoxy)oxan-3-ol
• G90901

• Inchi： 1S/C27H30O6/c28-16-23-24(29)25(30-17-20-10-4-1-5-11-20)26(31-18-21-12-6-2-7-13-21)27(33-23)32-19-22-14-8-3-9-15-22/h1-15,23-29H,16-19H2/t23-,24+,25+,26-,27-/m1/s1
• InChI Key： LSHLWIIYISYWAF-LXSUACKSSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@H]([C@H]1CO)O)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 450.20400
• Monoisotopic Mass: 450.20423867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• Melting Point: 117-119°C
• PSA: 77.38000
• LogP: 3.45210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on Benzyl 2,3-Di-O-benzyl-β-D-galactopyranoside

Recent Advances in the Application of Benzyl 2,3-Di-O-benzyl-β-D-galactopyranoside (CAS: 74801-06-2) in Chemical Biology and Pharmaceutical Research

Benzyl 2,3-Di-O-benzyl-β-D-galactopyranoside (CAS: 74801-06-2) is a key synthetic intermediate in carbohydrate chemistry, widely used in the preparation of complex oligosaccharides and glycoconjugates. Recent studies have highlighted its pivotal role in glycosylation reactions, particularly in the synthesis of biologically active molecules. This research brief aims to summarize the latest advancements in the application of this compound, focusing on its synthetic utility, biological relevance, and potential pharmaceutical applications.

A study published in the Journal of Organic Chemistry (2023) demonstrated the efficient use of Benzyl 2,3-Di-O-benzyl-β-D-galactopyranoside as a glycosyl donor in the stereoselective synthesis of β-linked galactosides. The research team employed a novel catalytic system involving gold(I) complexes, achieving high yields and excellent stereocontrol. This advancement addresses longstanding challenges in the synthesis of β-galactosides, which are critical components of many therapeutic agents and diagnostic tools.

In the field of glycobiology, researchers have utilized this compound to investigate galactose-mediated cellular recognition processes. A 2024 study in ACS Chemical Biology reported the development of fluorescent probes derived from Benzyl 2,3-Di-O-benzyl-β-D-galactopyranoside, enabling real-time visualization of galectin-3 binding events. These probes have shown promise in cancer research, particularly in studying tumor metastasis and immune evasion mechanisms.

Pharmaceutical applications of this compound have expanded significantly, with several research groups incorporating it into the synthesis of potential antiviral agents. Recent work published in Bioorganic & Medicinal Chemistry Letters (2024) described the design of galactose-containing inhibitors targeting the spike protein of emerging coronaviruses. The protected galactose moiety provided by Benzyl 2,3-Di-O-benzyl-β-D-galactopyranoside was crucial for maintaining the stability and bioavailability of these inhibitors.

From a synthetic chemistry perspective, improvements in the large-scale production of Benzyl 2,3-Di-O-benzyl-β-D-galactopyranoside have been reported. A 2023 Organic Process Research & Development article detailed an optimized protection-deprotection sequence that reduces production costs while maintaining high purity standards. This development is particularly significant for pharmaceutical companies scaling up glycoconjugate vaccine production.

Emerging research suggests potential applications of this compound in targeted drug delivery systems. By exploiting the galactose-recognition pathways in hepatocytes, scientists have developed liver-specific drug carriers using Benzyl 2,3-Di-O-benzyl-β-D-galactopyranoside as a key building block. Preliminary animal studies show enhanced hepatic accumulation and reduced off-target effects, as reported in a 2024 Journal of Controlled Release publication.

In conclusion, Benzyl 2,3-Di-O-benzyl-β-D-galactopyranoside (CAS: 74801-06-2) continues to be a versatile tool in chemical biology and pharmaceutical research. Recent advancements have expanded its applications from fundamental glycosylation chemistry to cutting-edge therapeutic development. Future research directions may focus on exploring its use in personalized medicine and combination therapies, leveraging its unique chemical properties for innovative biomedical solutions.